Cas no 69826-69-3 (Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-)
![Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]- structure](https://www.kuujia.com/scimg/cas/69826-69-3x500.png)
69826-69-3 structure
Product name:Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-
CAS No:69826-69-3
MF:C12H9Cl2N3O2
MW:298.124760389328
CID:1739580
Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-
-
- Inchi: 1S/C12H9Cl2N3O2/c13-7-1-2-9(10(14)3-7)12(19)16-5-11(18)17-6-8(17)4-15/h1-3,8H,5-6H2,(H,16,19)
- InChI Key: JVQFKGZOSQPERC-UHFFFAOYSA-N
- SMILES: C(NCC(N1CC1C#N)=O)(=O)C1=CC=C(Cl)C=C1Cl
Computed Properties
- Exact Mass: 297.00737
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 554.1±50.0 °C(Predicted)
- PSA: 72.97
- pka: 12.10±0.46(Predicted)
Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]- Related Literature
-
Marcin Kwit,Beata Zabicka,Jacek Gawronski Dalton Trans., 2009, 6783-6789
-
Chia-Hsin Lee,Bao-Yu Huang,Yu-Cheng Chen,Ching-Piao Liu,Chuen-Ying Liu Analyst, 2011,136, 1481-1487
-
Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
-
Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
-
Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
69826-69-3 (Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-) Related Products
- 1343038-60-7(3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile)
- 1867912-26-2(trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol)
- 1392219-11-2((2S)-4-tert-butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-oxo-butanoic acid)
- 1485565-50-1(1-cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde)
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)
- 34582-33-7(1-(tert-Butyl) 5-methyl L-glutamate hydrochloride)
- 2230780-65-9(IL-17A antagonist 3)
- 157047-98-8(Benzomalvin C)
- 851195-35-2(1H-Pyrrole-2-carboxylicacid, 3-(4-bromophenyl)-4-cyano-5-ethyl-1-methyl-, ethyl ester)
- 40047-22-1(6-(Benzyloxy)-1H-indole-2-carboxylic Acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
